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Compound of Interest

2-Chloromethyl-3,4-
Compound Name:
dimethoxypyridine-N-oxide

CAS No.: 953787-47-8

Cat. No.: B021217

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of 2-Chloromethyl-3,4-dimethoxypyridine-
N-oxide, a key intermediate in the synthesis of various pharmaceutical compounds. Due to the
limited availability of public domain experimental Nuclear Magnetic Resonance (NMR) data for
this specific compound, this document offers a comprehensive theoretical analysis of its
expected NMR spectral characteristics, alongside a plausible synthetic protocol and its
molecular structure visualization.

Molecular Structure and Properties

2-Chloromethyl-3,4-dimethoxypyridine-N-oxide is a heterocyclic compound with the
molecular formula CsH10CINO:s. Its structure features a pyridine ring N-oxidized, with a
chloromethyl group at position 2, and two methoxy groups at positions 3 and 4.

Molecular Weight: 203.62 g/mol [1]

Chemical Structure:
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Molecular Structure of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide
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Caption: Molecular Structure of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide.

Predicted NMR Analysis

While experimental NMR data for 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide is not
readily available in the surveyed literature, a theoretical analysis based on the principles of
NMR spectroscopy and data from analogous compounds allows for the prediction of its *H and
13C NMR spectra. The N-oxide group significantly influences the electronic environment of the
pyridine ring, generally causing a downfield shift of the ring protons and carbons compared to
the corresponding free base.

Predicted *H NMR Data
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Proton

Predicted Chemical
Shift (ppm)

Multiplicity

Notes

H-5

70-7.2

Doublet

Expected to be the
most downfield of the
ring protons due to the
influence of the N-
oxide and the

adjacent methoxy

group.

8.0-8.2

Doublet

Significantly
deshielded by the

adjacent N-oxide

group.

-CH2Cl

48-5.0

Singlet

The chloromethyl
protons are expected
to appear as a singlet

in this region.

4-OCHs

39-41

Singlet

Methoxy group
protons typically
appear as a sharp

singlet.

3-OCHs

3.8-4.0

Singlet

Methoxy group
protons typically
appear as a sharp

singlet.

Predicted *C NMR Data
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Predicted Chemical Shift
Carbon Notes

(ppm)

The carbon bearing the
C-2 148 - 152 chloromethyl group, shifted
downfield by the N-oxide.

The carbon with the methoxy
C-3 140 - 144 group, influenced by the

adjacent N-oxide.

The carbon with the methoxy

C-4 155 - 159 o _

group, significantly deshielded.

Expected to be the most
C-5 110-114

upfield of the ring carbons.

Deshielded by the adjacent N-
C-6 138 -142 _

oxide group.

The carbon of the chloromethyl
-CH2CI 40 - 45

group.

Typical chemical shift for a
4-OCHs 55 - 60

methoxy carbon.

Typical chemical shift for a
3-OCHs 55 - 60

methoxy carbon.

Experimental Protocols

The following sections detail a plausible synthesis route for 2-Chloromethyl-3,4-
dimethoxypyridine-N-oxide, derived from patent literature describing the synthesis of related
pharmaceutical intermediates.

Synthesis of 2-Chloromethyl-3,4-dimethoxypyridine-N-
oxide

The synthesis of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide can be envisioned as a
multi-step process starting from a suitable pyridine derivative. A common route involves the N-
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oxidation of a substituted pyridine followed by chlorination of a methyl group at the 2-position.

Workflow for the Synthesis of 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide

Synthetic Pathway

(Z-Methyl-3,4-dimethoxypyridina
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Caption: Proposed synthetic workflow for 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide.
Step 1: N-Oxidation of 2-Methyl-3,4-dimethoxypyridine

o Reactants: 2-Methyl-3,4-dimethoxypyridine, an oxidizing agent such as meta-
chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid.

e Procedure:

o Dissolve 2-Methyl-3,4-dimethoxypyridine in a suitable solvent (e.g., dichloromethane for
m-CPBA, or acetic acid for H202).

o Slowly add the oxidizing agent at a controlled temperature (typically 0-25 °C).

o Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

o Upon completion, quench the excess oxidizing agent and work up the reaction mixture to
isolate the crude 2-Methyl-3,4-dimethoxypyridine-N-oxide.

o Purify the product by crystallization or column chromatography.
Step 2: Chlorination of 2-Methyl-3,4-dimethoxypyridine-N-oxide

o Reactants: 2-Methyl-3,4-dimethoxypyridine-N-oxide, a chlorinating agent such as thionyl
chloride (SOCIz2) or N-chlorosuccinimide (NCS).

e Procedure:

o Dissolve 2-Methyl-3,4-dimethoxypyridine-N-oxide in an appropriate solvent (e.g.,
chloroform or dichloromethane).

o Add the chlorinating agent portion-wise or dropwise, maintaining the reaction temperature
as required for the specific reagent.

o Stir the reaction mixture until completion, as indicated by TLC.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b021217/docs?utm_src=pdf-body#in-depth-technical-guide-on-2-chloromethyl-3-4-dimethoxypyridine-n-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Carefully quench the reaction and perform an aqueous workup to remove inorganic
byproducts.

o Extract the product with an organic solvent, dry the organic layer, and concentrate under
reduced pressure.

o Purify the resulting 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide by recrystallization
or column chromatography.

Note: The synthesis of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride, a closely related
compound, often starts from maltol and involves several steps including methylation,
ammonification, chlorination, oxidation, and methoxy substitution.[2]

Conclusion

While experimental NMR data for 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide remains
elusive in publicly accessible scientific literature, this guide provides a robust theoretical
framework for its NMR analysis. The predicted chemical shifts for both *H and 3C nuclei offer
valuable guidance for researchers working with this compound. The outlined synthetic protocol,
based on established chemical transformations for similar pyridine derivatives, provides a
practical starting point for its laboratory preparation. Further research is warranted to obtain
and publish the experimental characterization data for this important pharmaceutical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Chloromethyl-3,4-dimethoxypyridine-N-oxide | CBH10CINO3 | CID 23656860 -
PubChem [pubchem.ncbi.nlm.nih.gov]

o 2. 2-(Chloromethyl)-3,4-dimethoxypyridine Hydrochloride - zebpharma [zebpharma.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b021217/docs?utm_src=pdf-body#in-depth-technical-guide-on-2-chloromethyl-3-4-dimethoxypyridine-n-oxide
https://zebpharma.com/intermediates/2-chloromethyl-34-dimethoxypyridine-hydrochloride/
https://www.benchchem.com/product/b021217/docs?utm_src=pdf-body#in-depth-technical-guide-on-2-chloromethyl-3-4-dimethoxypyridine-n-oxide
https://www.benchchem.com/product/b021217?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloromethyl-3_4-dimethoxypyridine-N-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloromethyl-3_4-dimethoxypyridine-N-oxide
https://zebpharma.com/intermediates/2-chloromethyl-34-dimethoxypyridine-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [In-depth Technical Guide on 2-Chloromethyl-3,4-
dimethoxypyridine-N-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021217/docs#in-depth-technical-guide-on-2-
chloromethyl-3-4-dimethoxypyridine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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